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3,3'-neotrehalosadiamine 3,3'-neotrehalosadiamine 3,3'-neotrehalosadiamine is an amino disaccharide consisting of alpha- and beta-D-kanosaminyl residues joined by a (1<->1)-linkage. It has a role as an antimicrobial agent and a metabolite. It is a glycosyl glycoside derivative and an amino disaccharide. It is a conjugate base of a 3,3'-neotrehalosadiamine(2+).
Brand Name: Vulcanchem
CAS No.: 104196-14-7
VCID: VC0034143
InChI: InChI=1S/C12H24N2O9/c13-5-7(17)3(1-15)21-11(9(5)19)23-12-10(20)6(14)8(18)4(2-16)22-12/h3-12,15-20H,1-2,13-14H2/t3-,4-,5+,6+,7-,8-,9-,10-,11-,12+/m1/s1
SMILES: C(C1C(C(C(C(O1)OC2C(C(C(C(O2)CO)O)N)O)O)N)O)O
Molecular Formula: C12H24N2O9
Molecular Weight: 340.33 g/mol

3,3'-neotrehalosadiamine

CAS No.: 104196-14-7

Main Products

VCID: VC0034143

Molecular Formula: C12H24N2O9

Molecular Weight: 340.33 g/mol

3,3'-neotrehalosadiamine - 104196-14-7

CAS No. 104196-14-7
Product Name 3,3'-neotrehalosadiamine
Molecular Formula C12H24N2O9
Molecular Weight 340.33 g/mol
IUPAC Name (2R,3R,4S,5S,6R)-4-amino-2-[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-(hydroxymethyl)oxane-3,5-diol
Standard InChI InChI=1S/C12H24N2O9/c13-5-7(17)3(1-15)21-11(9(5)19)23-12-10(20)6(14)8(18)4(2-16)22-12/h3-12,15-20H,1-2,13-14H2/t3-,4-,5+,6+,7-,8-,9-,10-,11-,12+/m1/s1
Standard InChIKey ZPEFXARQZVAHGO-DCSYEGIMSA-N
Isomeric SMILES C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)N)O)O)N)O)O
SMILES C(C1C(C(C(C(O1)OC2C(C(C(C(O2)CO)O)N)O)O)N)O)O
Canonical SMILES C(C1C(C(C(C(O1)OC2C(C(C(C(O2)CO)O)N)O)O)N)O)O
Description 3,3'-neotrehalosadiamine is an amino disaccharide consisting of alpha- and beta-D-kanosaminyl residues joined by a (1<->1)-linkage. It has a role as an antimicrobial agent and a metabolite. It is a glycosyl glycoside derivative and an amino disaccharide. It is a conjugate base of a 3,3'-neotrehalosadiamine(2+).
Synonyms 3,3'-diamino-3,3'-dideoxy-alpha,beta-trehalose
3,3'-neotrehalosadiamine
BMY 28251
BMY-28251
BU 2797
BU-2797
PubChem Compound 128505
Last Modified Nov 11 2021
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